Cas no 6071-15-4 (4-(benzyloxy)-2-bromo-5-ethoxybenzaldehyde)
6071-15-4 structure
Product Name:4-(benzyloxy)-2-bromo-5-ethoxybenzaldehyde
CAS No:6071-15-4
MF:C16H15BrO3
MW:335.192504167557
CID:1621825
PubChem ID:818606
Update Time:2025-04-21
4-(benzyloxy)-2-bromo-5-ethoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(benzyloxy)-2-bromo-5-ethoxybenzaldehyde
- 4-Benzyloxy-2-bromo-5-ethoxy-benzaldehyde
- benzaldehyde, 2-bromo-5-ethoxy-4-(phenylmethoxy)-
- 2-bromo-5-ethoxy-4-phenylmethoxybenzaldehyde
- EN300-228036
- BBL038083
- STK347065
- AKOS000303677
- CS-0118260
- 6071-15-4
- 333746-46-6
- Oprea1_726815
- Cambridge id 6071154
- DTXSID20355963
- AG-690/15442666
- Oprea1_852085
-
- Inchi: 1S/C16H15BrO3/c1-2-19-15-8-13(10-18)14(17)9-16(15)20-11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3
- InChI Key: HVGMDKGPKDVBGS-UHFFFAOYSA-N
- SMILES: BrC1C(C=O)=CC(=C(C=1)OCC1C=CC=CC=1)OCC
Computed Properties
- Exact Mass: 334.02045
- Monoisotopic Mass: 334.02046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
4-(benzyloxy)-2-bromo-5-ethoxybenzaldehyde Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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